2-fluoro-N-(2-(4-tosylpiperazin-1-yl)ethyl)benzamide hydrochloride

• IUPAC Name: 2-fluoro-N-[2-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]ethyl]benzamide;hydrochloride
• InChI: InChI=1S/C20H24FN3O3S.ClH/c1-16-6-8-17(9-7-16)28(26,27)24-14-12-23(13-15-24)11-10-22-20(25)18-4-2-3-5-19(18)21;/h2-9H,10-15H2,1H3,(H,22,25);1H
• InChI Key: VEVXABZJQWQNQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CCNC(=O)C3=CC=CC=C3F.Cl
• Molecular Formula: C20H25ClFN3O3S
• Molecular Weight: 441.9 g/mol

Description

2-fluoro-N-(2-(4-tosylpiperazin-1-yl)ethyl)benzamide hydrochloride is a chemical compound that is used in scientific research for its potential therapeutic effects. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and limitations in lab experiments. In

Mechanism of Action

The mechanism of action for 2-fluoro-N-(2-(4-tosylpiperazin-1-yl)ethyl)benzamide hydrochloride is not yet fully understood. However, it is believed that this compound interacts with certain receptors in the brain and nervous system, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
2-fluoro-N-(2-(4-tosylpiperazin-1-yl)ethyl)benzamide hydrochloride has been shown to have various biochemical and physiological effects. For example, this compound has been shown to inhibit the growth of cancer cells and reduce pain in animal models. Additionally, this compound has been shown to modulate certain neurotransmitters in the brain, which may contribute to its potential as a treatment for anxiety and depression.

Advantages and Limitations for Lab Experiments

One advantage of using 2-fluoro-N-(2-(4-tosylpiperazin-1-yl)ethyl)benzamide hydrochloride in lab experiments is that it has shown potential as a treatment for various diseases and conditions. Additionally, this compound is relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using this compound in lab experiments is that its mechanism of action is not yet fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of 2-fluoro-N-(2-(4-tosylpiperazin-1-yl)ethyl)benzamide hydrochloride. One direction is to further investigate its mechanism of action and how it interacts with various receptors in the brain and nervous system. Another direction is to explore its potential as a treatment for other diseases and conditions, such as Alzheimer's disease and Parkinson's disease. Additionally, future studies could focus on optimizing the synthesis method for this compound and improving its efficacy and safety in clinical trials.

Synthesis Methods

The synthesis method for 2-fluoro-N-(2-(4-tosylpiperazin-1-yl)ethyl)benzamide hydrochloride involves a series of chemical reactions. The first step involves the reaction of 4-tosylpiperazine with 2-bromoethylamine hydrobromide to produce N-(2-bromoethyl)-4-tosylpiperazine. The second step involves the reaction of N-(2-bromoethyl)-4-tosylpiperazine with 2-fluorobenzoyl chloride to produce 2-fluoro-N-(2-(4-tosylpiperazin-1-yl)ethyl)benzamide. The final step involves the addition of hydrochloric acid to produce 2-fluoro-N-(2-(4-tosylpiperazin-1-yl)ethyl)benzamide hydrochloride.

Scientific Research Applications

2-fluoro-N-(2-(4-tosylpiperazin-1-yl)ethyl)benzamide hydrochloride has been studied for its potential therapeutic effects in various scientific research applications. One study found that this compound has anti-tumor activity in human breast cancer cells. Another study found that this compound has potential as a treatment for neuropathic pain. Additionally, this compound has been studied for its potential as a treatment for anxiety and depression.